Cas no 29147-95-3 (Benzonitrile, 4-hexyl-)
Benzonitrile, 4-hexyl-, is a substituted aromatic nitrile compound featuring a hexyl group at the para position of the benzonitrile core. This structure imparts unique solubility and reactivity characteristics, making it valuable as an intermediate in organic synthesis, particularly in the production of liquid crystals, agrochemicals, and specialty polymers. Its hydrophobic hexyl chain enhances compatibility with nonpolar matrices, while the nitrile group offers functional versatility for further chemical modifications. The compound exhibits moderate thermal stability and is typically used in controlled reaction environments. Its well-defined molecular structure ensures consistent performance in applications requiring precise electronic or steric effects.
Benzonitrile, 4-hexyl- structure
Product Name:Benzonitrile, 4-hexyl-
CAS No:29147-95-3
MF:C13H17N
MW:187.280783414841
CID:240264
PubChem ID:12785268
Update Time:2025-06-07
Benzonitrile, 4-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-hexyl-
- 4-hexylbenzonitrile
- p-Hexylbenzonitrile
- 1-(p-cyanophenyl)hexane
- 4-hexylbenzenecarbonitrile
- 4-n-Hexylbenzonitril
- 4-N-hexylbenzonitrile
- 4-O-hexylbenzonitrile
- Benzonitrile,4-hexyl
- p-n-hexylbenzonitrile
- SCHEMBL1659885
- 29147-95-3
- AKOS022274340
- FT-0695638
- MFCD00799350
- DTXSID10509796
-
- Inchi： 1S/C13H17N/c1-2-3-4-5-6-12-7-9-13(11-14)10-8-12/h7-10H,2-6H2,1H3
- InChI Key： QLSILVVVEOHLOG-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)CCCCCC
Computed Properties
- Exact Mass: 187.13600
- Monoisotopic Mass: 187.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: Not determined
- PSA: 23.79000
- LogP: 3.68108
- Solubility: Not determined
Benzonitrile, 4-hexyl- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzonitrile, 4-hexyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| City Chemical | 2434CC-10GM |
p-Hexylbenzonitrile |
29147-95-3 | 98.0%(GC) | 10gm |
$544.69 | 2023-09-19 |
Benzonitrile, 4-hexyl- Related Literature
-
Alberto Baggioli,Carlo A. Cavallotti,Antonino Famulari Phys. Chem. Chem. Phys. 2016 18 29616
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